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Compound of Interest

Compound Name: 6-ROX hydrochloride

Cat. No.: B15554228 Get Quote

An in-depth technical guide for researchers, scientists, and drug development professionals on

the core properties, applications, and experimental protocols of 6-ROX hydrochloride.

Introduction
6-ROX hydrochloride (6-Carboxy-X-rhodamine hydrochloride) is a fluorescent dye belonging

to the rhodamine family. Renowned for its high fluorescence quantum yield and photostability,

6-ROX is a versatile tool in various life science research and diagnostic applications. It is

commonly used for labeling oligonucleotides, proteins, and other biomolecules. This guide

provides a detailed overview of its chemical and physical properties, experimental protocols for

its use in labeling, and its potential role as a selective fluorescent probe for cyclooxygenase-2

(COX-2).

Core Properties of 6-ROX Hydrochloride
6-ROX hydrochloride is the hydrochloride salt of 6-Carboxy-X-rhodamine. The key

quantitative data for this compound are summarized in the table below, providing a quick

reference for its physicochemical and spectral properties.
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Property Value Reference

Molecular Weight 571.06 g/mol [1]

Molecular Formula C₃₃H₃₁ClN₂O₅ [1]

CAS Number 1689512-96-6 [1]

Appearance Solid [1]

Purity ≥98% [1]

Excitation Wavelength 578 nm [2]

Emission Wavelength 604 nm [2]

Extinction Coefficient 82,000 cm⁻¹M⁻¹ [2][3]

Quantum Yield 0.94 - 1.0 [3][4]

Solubility Soluble in DMSO [5][6]

Storage Conditions 2-8°C, protected from light [1]

Experimental Protocols and Workflows
6-ROX is most commonly utilized in its amine-reactive N-hydroxysuccinimidyl (NHS) ester form

or as an azide derivative for click chemistry. These reactive forms allow for the covalent

labeling of biomolecules.

Amine-Reactive Labeling with 6-ROX NHS Ester
6-ROX NHS ester is used to label primary and secondary amines in biomolecules such as

proteins and amine-modified oligonucleotides. The NHS ester reacts with the amine to form a

stable amide bond.

Experimental Workflow for Amine-Reactive Labeling:
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Preparation

Reaction

Purification & Storage

Dissolve 6-ROX NHS Ester
in DMSO or DMF

Incubate Dye and Biomolecule
(1 hour, room temperature, dark)

Prepare Biomolecule
in Bicarbonate Buffer (pH 8.3)

Quench Reaction
(optional, with Tris-HCl)

Purify Labeled Biomolecule
(e.g., HPLC, dialysis)

Store Labeled Product
(4°C or -20°C, dark)

Click to download full resolution via product page

Workflow for labeling biomolecules with 6-ROX NHS ester.

Click Chemistry with 6-ROX Azide
Click chemistry provides a highly specific and efficient method for labeling biomolecules. It

involves a reaction between an azide (on the 6-ROX molecule) and an alkyne (on the target

biomolecule), typically catalyzed by copper(I).

Experimental Workflow for Click Chemistry:
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Preparation

Reaction

Purification

Prepare Alkyne-Modified
Biomolecule in Buffer

Mix Biomolecule, Azide,
Ascorbic Acid, and Cu-TBTA

Prepare 6-ROX Azide
Stock Solution in DMSO

Incubate at Room Temperature

Precipitate Conjugate
(e.g., with acetone or ethanol)

Purify by HPLC or PAGE

Click to download full resolution via product page

Workflow for labeling biomolecules using 6-ROX azide via click chemistry.

6-ROX as a Potential COX-2 Probe
Recent studies have suggested that 6-ROX can act as a selective fluorescent probe and a

potential inhibitor of cyclooxygenase-2 (COX-2)[6]. COX-2 is an enzyme that is often

overexpressed in inflammatory conditions and various cancers[7]. It plays a crucial role in the

conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation and

cell proliferation[6][8]. The ability of 6-ROX to bind to the active site of COX-2 makes it a

valuable tool for optical imaging of tissues with high COX-2 expression[6].
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COX-2 Signaling Pathway
The expression of COX-2 is regulated by a complex network of signaling pathways that are

often activated by inflammatory stimuli, growth factors, and oncogenes[7]. Understanding this

pathway is essential for developing targeted therapies.

Simplified COX-2 Signaling Pathway:
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External Stimuli
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Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15554228?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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